Cas no 2228356-81-6 (1,1,1-trifluoro-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ol)

• Product Name: 1,1,1-trifluoro-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ol
• CAS No: 2228356-81-6
• MF: C₁₃H₁₃F₃N₂O
• MW: 270.250333547592
• CID: 6082776
• PubChem ID: 165619427
• Update Time: 2025-05-21

1,1,1-trifluoro-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ol
• EN300-1864420
• 2228356-81-6

• Inchi： 1S/C13H13F3N2O/c1-18-10(8-12(19)13(14,15)16)7-11(17-18)9-5-3-2-4-6-9/h2-7,12,19H,8H2,1H3
• InChI Key： WXWXZUKGDJBGKX-UHFFFAOYSA-N
• SMILES： FC(C(CC1=CC(C2C=CC=CC=2)=NN1C)O)(F)F

Computed Properties

• Exact Mass: 270.09799753g/mol
• Monoisotopic Mass: 270.09799753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38Ų

Additional information on 1,1,1-trifluoro-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ol

Research Brief on 1,1,1-trifluoro-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ol (CAS: 2228356-81-6)

The compound 1,1,1-trifluoro-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ol (CAS: 2228356-81-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of this trifluoromethyl-containing pyrazole derivative as a versatile scaffold in drug discovery. The presence of the trifluoromethyl group enhances metabolic stability and bioavailability, making it an attractive candidate for further pharmacological investigation. Researchers have successfully synthesized this compound via a multi-step process involving the condensation of 1-methyl-3-phenyl-1H-pyrazole-5-carbaldehyde with trifluoroacetone, followed by reduction to yield the target alcohol.

In vitro studies have demonstrated promising activity of 1,1,1-trifluoro-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ol against several biological targets. Notably, it has shown inhibitory effects on specific kinases involved in inflammatory pathways, suggesting potential applications in autoimmune diseases. Molecular docking simulations indicate that the compound binds effectively to the ATP-binding site of these kinases, with the trifluoromethyl group playing a crucial role in stabilizing the protein-ligand complex.

Further pharmacological evaluation has revealed interesting pharmacokinetic properties of this compound. The presence of both lipophilic (trifluoromethyl and phenyl groups) and hydrophilic (hydroxyl group) moieties contributes to its balanced solubility profile, which is advantageous for drug development. Preliminary ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies indicate favorable characteristics, though additional optimization may be required to enhance metabolic stability in vivo.

The potential therapeutic applications of this compound extend beyond kinase inhibition. Recent findings suggest activity against microbial targets, particularly in Gram-positive bacterial strains. This broad-spectrum activity, combined with its synthetic accessibility, positions 1,1,1-trifluoro-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ol as a promising lead compound for the development of novel anti-infective agents.

Ongoing research is exploring structure-activity relationships (SAR) around this core scaffold. Modifications at the phenyl ring and pyrazole nitrogen have yielded analogs with improved potency and selectivity. These studies are providing valuable insights for medicinal chemistry optimization efforts aimed at developing clinical candidates based on this chemical framework.

In conclusion, 1,1,1-trifluoro-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ol represents an important chemical entity in contemporary drug discovery. Its unique combination of structural features and biological activities makes it a valuable tool for understanding molecular interactions and developing new therapeutic agents. Future research directions include further mechanistic studies, in vivo efficacy evaluation, and the exploration of additional therapeutic indications for this versatile compound.